Cas no 2172579-57-4 (2-({spiro2.2pentan-1-yl}methyl)cyclohexan-1-ol)

• Product Name: 2-({spiro2.2pentan-1-yl}methyl)cyclohexan-1-ol
• CAS No: 2172579-57-4
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 5568265
• PubChem ID: 165592942
• Update Time: 2025-06-11

2-({spiro2.2pentan-1-yl}methyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1634173
• 2-({spiro[2.2]pentan-1-yl}methyl)cyclohexan-1-ol
• 2172579-57-4
• 2-({spiro2.2pentan-1-yl}methyl)cyclohexan-1-ol

• Inchi： 1S/C12H20O/c13-11-4-2-1-3-9(11)7-10-8-12(10)5-6-12/h9-11,13H,1-8H2
• InChI Key： SQASKDMHOCNFOZ-UHFFFAOYSA-N
• SMILES： OC1CCCCC1CC1CC21CC2

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-({spiro2.2pentan-1-yl}methyl)cyclohexan-1-ol

Comprehensive Overview of 2-({spiro[2.2]pentan-1-yl}methyl)cyclohexan-1-ol (CAS No. 2172579-57-4)

2-({spiro[2.2]pentan-1-yl}methyl)cyclohexan-1-ol (CAS No. 2172579-57-4) is a novel synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. Its unique spirocyclic structure and functional group arrangement make it a promising candidate for various applications, including drug discovery and material science. The compound's cyclohexanol backbone combined with a spiro[2.2]pentane moiety offers exceptional stereochemical properties, which are highly sought after in modern synthetic methodologies.

In recent years, the demand for spirocyclic compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in 2-({spiro[2.2]pentan-1-yl}methyl)cyclohexan-1-ol for its potential role in designing bioactive molecules. Its structural complexity allows for interactions with biological targets, making it a valuable scaffold for developing new therapeutics. The compound's CAS No. 2172579-57-4 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the most intriguing aspects of 2-({spiro[2.2]pentan-1-yl}methyl)cyclohexan-1-ol is its potential application in green chemistry. With increasing global focus on sustainable practices, this compound's synthesis routes are being optimized to minimize environmental impact. The spiro[2.2]pentane unit, in particular, is known for its stability and low toxicity, aligning with the principles of eco-friendly synthesis. This has led to a rise in searches for "sustainable spirocyclic compounds" and "green synthesis of cyclohexanol derivatives," highlighting the compound's alignment with current trends.

From a technical perspective, the steric hindrance introduced by the spiro[2.2]pentane group in 2-({spiro[2.2]pentan-1-yl}methyl)cyclohexan-1-ol presents both challenges and opportunities. Chemists are exploring its use in asymmetric catalysis, where the rigid structure can influence enantioselectivity. This has sparked interest in queries like "spirocyclic catalysts" and "chiral cyclohexanol applications." The compound's CAS No. 2172579-57-4 is often cited in patents related to advanced catalytic systems, further underscoring its industrial potential.

Another area of exploration is the compound's role in material science. The spiro[2.2]pentane moiety imparts high thermal stability, making 2-({spiro[2.2]pentan-1-yl}methyl)cyclohexan-1-ol a candidate for high-performance polymers. Researchers are investigating its incorporation into nanostructured materials, driven by searches for "spirocyclic polymers" and "thermally stable cyclohexanol derivatives." These applications align with the growing demand for next-generation materials in aerospace and electronics.

In conclusion, 2-({spiro[2.2]pentan-1-yl}methyl)cyclohexan-1-ol (CAS No. 2172579-57-4) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications—from pharmaceuticals to materials engineering—make it a compound of enduring interest. As research progresses, its spirocyclic framework and cyclohexanol functionality will likely unlock new possibilities, solidifying its place in the scientific landscape.